Nalco L-699

Specification

• CAS No.: 139-90-2
• Molecular Formula: C13H30N2O4
• Molecular Weight: 278.39 g/mol
• IUPAC Name: 1-[2-[bis(2-hydroxypropyl)amino]ethyl-(2-hydroxyethyl)amino]propan-2-ol
• Standard InChI: InChI=1S/C13H30N2O4/c1-11(17)8-14(6-7-16)4-5-15(9-12(2)18)10-13(3)19/h11-13,16-19H,4-10H2,1-3H3
• Standard InChI Key: VUTCGUXQNADIRX-UHFFFAOYSA-N
• SMILES: CC(CN(CCN(CC(C)O)CC(C)O)CCO)O
• Canonical SMILES: CC(CN(CCN(CC(C)O)CC(C)O)CCO)O

Introduction

Chemical Identity and Nomenclature

Nalco L-699 is formally known as 1-[2-[bis(2-hydroxypropyl)amino]ethyl-(2-hydroxyethyl)amino]propan-2-ol. This compound is also identified by its CAS registry number 139-90-2. Alternative nomenclature includes 2-Propanol, 1,1'-[[2-[(2-hydroxyethyl)(2-hydroxypropyl)amino]ethyl]imino]bis- and N-<2-Hydroxy-aethyl>-N,N'N'-tris<2-hydroxy-propyl>-aethylendiamin. The diversity in naming reflects the complex structure of this molecule and its various functional groups.

Identification Parameters

The compound has specific identification parameters that distinguish it from other chemical entities:

Parameter	Value
CAS Number	139-90-2
Molecular Formula	C13H30N2O4
PubChem CID	95623
InChIKey	VUTCGUXQNADIRX-UHFFFAOYSA-N

These identification parameters are essential for regulatory compliance and scientific research when working with Nalco L-699.

Molecular Structure and Composition

Structural Formula

Nalco L-699 possesses a complex molecular structure characterized by two nitrogen atoms serving as connecting points between ethyl and propyl chains, each bearing hydroxyl groups. The molecular formula is C13H30N2O4, indicating 13 carbon atoms, 30 hydrogen atoms, 2 nitrogen atoms, and 4 oxygen atoms.

Structural Representation

The compound can be represented through various structural notations:

SMILES Notation

The Simplified Molecular Input Line Entry System (SMILES) notation for Nalco L-699 is:
CC(CN(CCN(CC(C)O)CC(C)O)CCO)O

InChI Notation

The International Chemical Identifier (InChI) for the compound is:
InChI=1S/C13H30N2O4/c1-11(17)8-14(6-7-16)4-5-15(9-12(2)18)10-13(3)19/h11-13,16-19H,4-10H2,1-3H3

These structural representations provide chemists and researchers with standardized methods to encode the molecular structure, facilitating database searches and chemical information exchange.

Physical and Chemical Properties

Physical State and Appearance

Based on available data, Nalco L-699 is likely a liquid at room temperature, consistent with many aminoalcohols of similar molecular weight and functional group composition.

Predicted Collision Cross Section Data

Mass spectrometry studies have yielded predicted collision cross section data for Nalco L-699 with various adducts:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	279.22783	170.1
[M+Na]+	301.20977	172.8
[M+NH4]+	296.25437	173.4
[M+K]+	317.18371	171.9
[M-H]-	277.21327	166.5
[M+Na-2H]-	299.19522	167.7
[M]+	278.22000	168.6
[M]-	278.22110	168.6

This data provides valuable information for analytical chemists using ion mobility-mass spectrometry for compound identification and characterization.

Solubility Properties

The chemical structure of Nalco L-699 suggests significant water solubility due to the presence of multiple hydroxyl groups capable of hydrogen bonding. This property likely contributes to its utility in various applications.

Industrial Applications

Pharmaceutical Industry Applications

Nalco L-699 has reported applications in the pharmaceutical industry, where its reactivity and solubility characteristics make it valuable in synthesis processes. The specific pharmaceutical applications may involve:

Synthesis Intermediate

The molecular structure of Nalco L-699, with its multiple reactive hydroxyl groups and amine functionalities, suggests potential use as an intermediate in the synthesis of more complex pharmaceutical compounds.

Formulation Component

The compound's solubility profile may make it suitable as a component in pharmaceutical formulations, potentially serving functions related to solubilization or stabilization of active ingredients.

Industrial Use Restrictions

Available data indicates that Nalco L-699 is designated "For industry use only," suggesting potential hazards or specialized handling requirements that limit its application to professional industrial settings.

Analytical Considerations

Mass Spectrometric Analysis

The predicted collision cross section data available for Nalco L-699 indicates its compatibility with ion mobility-mass spectrometry techniques. This analytical approach can be valuable for confirming the identity and purity of the compound in various matrices.

Structural Confirmation Methods

Several analytical techniques may be employed for structural confirmation of Nalco L-699:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Infrared (IR) spectroscopy

• High-Resolution Mass Spectrometry (HRMS)

• Elemental analysis

These techniques collectively provide comprehensive verification of the compound's structure and purity.